N1-(2-(1-((4-fluorophenyl)sulfonyl)piperidin-2-yl)ethyl)-N2-(2-hydroxyethyl)oxalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Arylsulfonamide Derivatives as α1-Adrenergic Receptor Antagonists
A series of arylsulfonamide derivatives, including those related to N1-(2-(1-((4-fluorophenyl)sulfonyl)piperidin-2-yl)ethyl)-N2-(2-hydroxyethyl)oxalamide, has been synthesized to develop new α1-adrenoceptor antagonists with a uroselective profile. These compounds have shown high-to-moderate affinity for the α1-adrenoceptor, indicating potential applications in treating conditions like hypertension and benign prostatic hyperplasia. The research emphasizes the design and biological evaluation of these derivatives to achieve selective antagonism towards α1A-adrenoceptor subtype, which is crucial for uroselectivity (Rak et al., 2016).
Novel Sulfonamide Group in Carbohydrate Chemistry
Another application involves the synthesis and utilization of a sulfonamide group, specifically the 2-[(4-fluorophenyl)sulfonyl]ethoxy carbonyl (Fsec) group, for protecting hydroxyl groups in carbohydrate chemistry. This protection strategy is crucial for the selective modification of carbohydrates, a key step in the synthesis of various biologically active compounds. The Fsec group has shown excellent stability under acidic conditions and can be cleaved under mild basic conditions, offering a versatile tool for carbohydrate synthesis and modification (Spjut et al., 2010).
Anticancer Potential of Piperidine Derivatives
Research into propanamide derivatives bearing 4-piperidinyl-1,3,4-oxadiazole has revealed promising anticancer agents. These compounds, related to the chemical structure of interest, have been synthesized and evaluated for their anticancer activity. Certain derivatives have shown strong anticancer properties, indicating the potential for further development into therapeutic agents for cancer treatment (Rehman et al., 2018).
Role in Orexin-1 Receptor Mechanisms
Compounds related to this compound have been studied for their role in orexin-1 receptor mechanisms, particularly in the context of compulsive food consumption and binge eating disorders. These studies highlight the potential therapeutic applications of selective antagonism at the orexin-1 receptor, suggesting a novel pharmacological approach to treating eating disorders with a compulsive component (Piccoli et al., 2012).
Multifunctional Agents for CNS Disorders
N-alkylation of the sulfonamide moiety in arylsulfonamide derivatives of (aryloxy)ethyl piperidines has been explored as a strategy for designing selective 5-HT7 receptor ligands or multifunctional agents. This approach aims to extend polypharmacological treatments for complex diseases, including CNS disorders. Certain compounds have demonstrated potent and selective antagonism at the 5-HT7 receptor, along with antidepressant-like and pro-cognitive properties, underscoring their potential for treating CNS disorders (Canale et al., 2016).
properties
IUPAC Name |
N-[2-[1-(4-fluorophenyl)sulfonylpiperidin-2-yl]ethyl]-N'-(2-hydroxyethyl)oxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24FN3O5S/c18-13-4-6-15(7-5-13)27(25,26)21-11-2-1-3-14(21)8-9-19-16(23)17(24)20-10-12-22/h4-7,14,22H,1-3,8-12H2,(H,19,23)(H,20,24) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VNFNEKVNSNYYDP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C(C1)CCNC(=O)C(=O)NCCO)S(=O)(=O)C2=CC=C(C=C2)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24FN3O5S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.